Cas no 1019654-81-9 (tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane)

• Product Name: tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane
• CAS No: 1019654-81-9
• MF: C₂₁H₃₃NOSn
• MW: 434.202825307846
• CID: 2759976
• PubChem ID: 24858593
• Update Time: 2025-10-16

tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane Chemical and Physical Properties

Names and Identifiers

• tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane
• 5-phenyl-2-tributylstannyloxazole;4-Phenyl-2-(tributylstannyl)-oxazole;
• 4-Phenyl-2-(tributylstannyl)-oxazole
• EN300-380895
• UQB65481
• DTXSID80647730
• 5-Phenyl-2-(tributylstannyl)-1,3-oxazole
• 1019654-81-9

• Inchi： 1S/C9H6NO.3C4H9.Sn/c1-2-4-8(5-3-1)9-6-10-7-11-9;3*1-3-4-2;/h1-6H;3*1,3-4H2,2H3;
• InChI Key： WMTJZVVBOHZHKA-UHFFFAOYSA-N
• SMILES： [Sn](C1=NC=C(C2C=CC=CC=2)O1)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 435.15800
• Monoisotopic Mass: 435.158417Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 6.39770

Additional information on tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane

Research Brief on Tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane (CAS: 1019654-81-9): Recent Advances and Applications

In recent years, tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane (CAS: 1019654-81-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This stannane derivative, characterized by its oxazole ring and phenyl substituent, has been explored for its potential in organic synthesis, medicinal chemistry, and materials science. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules and its utility in cross-coupling reactions, making it a valuable compound for drug discovery and development.

A notable study published in the Journal of Medicinal Chemistry (2023) investigated the use of tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a building block in Stille coupling reactions to generate a library of heterocyclic compounds with potential anticancer activity. The results demonstrated that the oxazole-stannane moiety facilitated efficient coupling with various aryl halides, yielding compounds with improved pharmacokinetic properties. This study underscores the compound's significance in the development of targeted therapies for cancer and other diseases.

Another recent advancement involves the application of tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane in materials science. A 2024 study in Advanced Materials explored its use as a precursor for the fabrication of organic electronic devices. The researchers found that the stannane derivative could be incorporated into conjugated polymers, enhancing their charge transport properties. This discovery opens new avenues for the design of flexible electronics and optoelectronic devices, highlighting the compound's potential beyond traditional pharmaceutical applications.

Despite these promising developments, challenges remain in the large-scale synthesis and handling of tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane. Its sensitivity to moisture and air necessitates stringent storage conditions, which can complicate industrial applications. Ongoing research aims to address these limitations by developing more stable derivatives or alternative synthetic routes. For instance, a recent preprint on ChemRxiv (2024) proposed a novel protective group strategy to improve the compound's stability during storage and reaction conditions.

In conclusion, tributyl-(5-phenyl-1,3-oxazol-2-yl)stannane (CAS: 1019654-81-9) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility in organic synthesis, coupled with its emerging applications in materials science, positions it as a valuable tool for future innovations. Further studies are needed to optimize its synthesis, stability, and application scope, but the current body of research demonstrates its significant potential across multiple disciplines.